Cas no 1261881-67-7 (4'-Methylsulfanyl-4-(trifluoromethoxy)biphenyl)

4'-Methylsulfanyl-4-(trifluoromethoxy)biphenyl is a biphenyl derivative featuring a methylsulfanyl group at the 4'-position and a trifluoromethoxy substituent at the 4-position. This compound is of interest in synthetic and medicinal chemistry due to its unique electronic and steric properties imparted by the sulfur and trifluoromethoxy functionalities. The methylsulfanyl group enhances reactivity in cross-coupling reactions, while the trifluoromethoxy moiety contributes to increased lipophilicity and metabolic stability, making it valuable in the design of bioactive molecules. Its well-defined structure and functional group compatibility make it a versatile intermediate for pharmaceuticals, agrochemicals, and advanced material applications.

4'-Methylsulfanyl-4-(trifluoromethoxy)biphenyl structure

1261881-67-7 structure

Product Name:4'-Methylsulfanyl-4-(trifluoromethoxy)biphenyl

CAS No:1261881-67-7

MF:C₁₄H₁₁F₃OS

MW:284.296753168106

CID:4991984

Update Time:2025-06-08

4'-Methylsulfanyl-4-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

- 4'-Methylsulfanyl-4-(trifluoromethoxy)biphenyl
- Inchi： 1S/C14H11F3OS/c1-19-13-8-4-11(5-9-13)10-2-6-12(7-3-10)18-14(15,16)17/h2-9H,1H3
- InChI Key： JXAIXCUKVJNXLN-UHFFFAOYSA-N
- SMILES： S(C)C1C=CC(=CC=1)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 266
XLogP3: 5.2
Topological Polar Surface Area: 34.5

4'-Methylsulfanyl-4-(trifluoromethoxy)biphenyl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011009972-250mg	4'-Methylsulfanyl-4-(trifluoromethoxy)biphenyl	1261881-67-7	97%	250mg	484.80 USD	2021-07-05
Alichem	A011009972-500mg	4'-Methylsulfanyl-4-(trifluoromethoxy)biphenyl	1261881-67-7	97%	500mg	798.70 USD	2021-07-05
Alichem	A011009972-1g	4'-Methylsulfanyl-4-(trifluoromethoxy)biphenyl	1261881-67-7	97%	1g	1,534.70 USD	2021-07-05